Cas no 107395-15-3 (amino(3,4-dimethoxyphenyl)methylphosphonic acid)

• Product Name: amino(3,4-dimethoxyphenyl)methylphosphonic acid
• CAS No: 107395-15-3
• MF: C₉H₁₄NO₅P
• MW: 247.184923648834
• CID: 2871613
• Update Time: 2025-06-09

amino(3,4-dimethoxyphenyl)methylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• alpha-Amino-3,4-dimethoxybenzylphosphonic acid
• [amino(3,4-dimethoxyphenyl)methyl]phosphonic acid
• (Rs)Amino(3,4-Dimethoxyphenyl)Methylphosphonic Acid
• Z55625603
• amino(3,4-dimethoxyphenyl)methylphosphonic acid

• Inchi： 1S/C9H14NO5P/c1-14-7-4-3-6(5-8(7)15-2)9(10)16(11,12)13/h3-5,9H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： AMMIPTZQPRJUAU-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(=C(C=1)OC)OC)N)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: -3.3
• Topological Polar Surface Area: 102

Additional information on amino(3,4-dimethoxyphenyl)methylphosphonic acid

Introduction to Amino(3,4-dimethoxyphenyl)methylphosphonic Acid (CAS No. 107395-15-3)

Amino(3,4-dimethoxyphenyl)methylphosphonic acid, with the chemical formula corresponding to its CAS number 107395-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its amino and phosphonic acid functional groups attached to a 3,4-dimethoxyphenyl moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The 3,4-dimethoxyphenyl substituent is particularly noteworthy as it introduces aromaticity and potential electronic modulation, which can influence the compound's interactions with biological targets. This feature is increasingly relevant in medicinal chemistry, where the optimization of pharmacophoric elements is crucial for enhancing drug efficacy and selectivity. The presence of both an amino group and a phosphonic acid moiety provides multiple points for functionalization, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in phosphonic acid derivatives due to their diverse biological roles and potential applications in drug discovery. Phosphonic acids are known for their ability to act as chelating agents and have been incorporated into various therapeutic molecules, including antiviral and anticancer agents. The incorporation of a phosphonic acid group into a molecule like amino(3,4-dimethoxyphenyl)methylphosphonic acid can enhance its solubility and bioavailability while also providing a scaffold for further chemical modifications.

The amino group in this compound serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores. This flexibility is particularly valuable in the design of peptidomimetics and other protein-targeting agents. The combination of these features makes amino(3,4-dimethoxyphenyl)methylphosphonic acid a promising candidate for use in the synthesis of novel drugs targeting various diseases.

The structural motif of amino(3,4-dimethoxyphenyl)methylphosphonic acid also offers insights into its potential interactions with biological systems. The methoxy groups on the aromatic ring can modulate electronic properties and influence hydrogen bonding capabilities, which are critical factors in molecular recognition processes. These characteristics are being explored in contemporary research to develop more effective inhibitors or modulators of enzymatic pathways relevant to human health.

In the context of current pharmaceutical research, compounds like amino(3,4-dimethoxyphenyl)methylphosphonic acid are being investigated for their potential applications in treating neurological disorders. The ability to fine-tune the pharmacological properties through structural modifications makes this class of compounds particularly attractive for drug development. Recent studies have highlighted the importance of phosphonic acid derivatives in modulating neurotransmitter receptors and ion channels, which are key targets in managing conditions such as epilepsy and depression.

The synthesis of amino(3,4-dimethoxyphenyl)methylphosphonic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex framework of this compound efficiently.

The pharmacological profile of amino(3,4-dimethoxyphenyl)methylphosphonic acid is still under extensive investigation. Preclinical studies have begun to explore its potential as a lead compound for further drug development. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. These preliminary results are encouraging and warrant further exploration through more comprehensive biochemical and cellular assays.

The role of computational chemistry in understanding the behavior of amino(3,4-dimethoxyphenyl)methylphosphonic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts toward optimizing its therapeutic potential.

In conclusion, amino(3,4-dimethoxyphenyl)methylphosphonic acid (CAS No. 107395-15-3) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features offer multiple opportunities for functionalization and interaction with biological systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.